Cas no 142337-95-9 (3-Bromo-5-ethylpyridine)
3-Bromo-5-ethylpyridine is a halogenated pyridine derivative with the molecular formula C7H8BrN. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine substituent at the 3-position enhances reactivity for cross-coupling reactions, such as Suzuki or Negishi couplings, while the ethyl group at the 5-position contributes to steric and electronic modulation. Its stable pyridine core ensures compatibility with a range of reaction conditions. The compound is typically supplied as a high-purity solid, suitable for use in fine chemical manufacturing and research. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
3-Bromo-5-ethylpyridine structure
Product Name:3-Bromo-5-ethylpyridine
CAS No:142337-95-9
MF:C7H8BrN
MW:186.049120903015
MDL:MFCD09800592
CID:101151
Update Time:2025-10-29
3-Bromo-5-ethylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-ethylpyridine
- PYRIDINE,3-BROMO-5-ETHYL
- Pyridine,3-bromo-5-ethyl-
- pyridine, 3-bromo-5-ethyl-
- Pyridine, 3-bromo-5-ethyl- (9CI)
- 3-Bromo-5-ethyl-pyridine
- POFDPNRTCRTDMQ-UHFFFAOYSA-N
- SBB054407
- FCH870417
- VP13796
- SB21276
- PB34416
- RP03424
- EN001797
- OR315080
- AX8149715
- AB0022276
- W3099
- ST24028447
-
- MDL： MFCD09800592
- Inchi： 1S/C7H8BrN/c1-2-6-3-7(8)5-9-4-6/h3-5H,2H2,1H3
- InChI Key： POFDPNRTCRTDMQ-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC(=C1)CC
Computed Properties
- Exact Mass: 184.98400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 85
- XLogP3: 2.3
- Topological Polar Surface Area: 12.9
Experimental Properties
- PSA: 12.89000
- LogP: 2.40650
3-Bromo-5-ethylpyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Bromo-5-ethylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB436567-250 mg |
3-Bromo-5-ethylpyridine; . |
142337-95-9 | 250MG |
€109.00 | 2022-03-24 | ||
| abcr | AB436567-1 g |
3-Bromo-5-ethylpyridine; . |
142337-95-9 | 1g |
€180.00 | 2022-03-24 | ||
| abcr | AB436567-5 g |
3-Bromo-5-ethylpyridine; . |
142337-95-9 | 5g |
€438.60 | 2022-03-24 | ||
| abcr | AB436567-10 g |
3-Bromo-5-ethylpyridine; . |
142337-95-9 | 10g |
€673.10 | 2022-03-24 | ||
| Apollo Scientific | OR315080-1g |
3-Bromo-5-ethylpyridine |
142337-95-9 | 98% | 1g |
£120.00 | 2025-02-20 | |
| Chemenu | CM173138-1g |
3-Bromo-5-ethylpyridine |
142337-95-9 | 98% | 1g |
$109 | 2021-08-05 | |
| Chemenu | CM173138-5g |
3-Bromo-5-ethylpyridine |
142337-95-9 | 98% | 5g |
$300 | 2021-08-05 | |
| Chemenu | CM173138-10g |
3-Bromo-5-ethylpyridine |
142337-95-9 | 98% | 10g |
$481 | 2021-08-05 | |
| Chemenu | CM173138-25g |
3-Bromo-5-ethylpyridine |
142337-95-9 | 98% | 25g |
$884 | 2021-08-05 | |
| TRC | B998890-100mg |
3-Bromo-5-ethylpyridine |
142337-95-9 | 100mg |
$ 70.00 | 2022-06-06 |
3-Bromo-5-ethylpyridine Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
142337-95-9 (3-Bromo-5-ethylpyridine) Related Products
- 39891-08-2(2-(5-bromopyridin-3-yl)acetonitrile)
- 39741-47-4(2-(5-bromopyridin-3-yl)ethan-1-amine)
- 1209459-74-4(3-Bromo-5-isopropylpyridine)
- 342602-69-1(3-bromo-5-(prop-2-en-1-yl)pyridine)
- 3430-16-8(3-Bromo-5-methylpyridine)
- 1209458-34-3(3-Bromo-5-tert-butylpyridine)
- 1255713-61-1(2-(5-bromopyridin-3-yl)ethan-1-ol)
- 1241752-24-8(3-Bromo-5-butylpyridine)
- 1434127-13-5(3-Bromo-5-isobutylpyridine)
- 301220-81-5(3-Benzyl-5-bromopyridine)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
